molecular formula C7H5N3O B011262 Imidazo[1,2-a]pyrazine-3-carbaldehyde CAS No. 106012-58-2

Imidazo[1,2-a]pyrazine-3-carbaldehyde

Cat. No. B011262
M. Wt: 147.13 g/mol
InChI Key: FTYAMGYSJHEZQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of Imidazo[1,2-a]pyrazine-3-carbaldehyde can be accomplished through various methods. One approach involves "water-mediated" hydroamination and silver-catalyzed aminooxygenation, which allows for the efficient synthesis of the compound without any deliberate addition of a catalyst. This method is notable for its use of aqueous conditions and acetonitrile as a solvent, producing imidazo[1,2-a]pyridine-3-carbaldehydes in moderate to good yields (Darapaneni Chandra Mohan et al., 2013). Additionally, an iodine-mediated intramolecular heteroannulation approach has been developed for constructing the imidazo[1,2-a]pyrazinone core, offering a metal-free protocol for accessing diversely functionalized imidazo[1,2-a]pyrazinone-3-carbaldehydes (N. Mishra et al., 2013).

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-a]pyrazine-3-carbaldehyde is characterized by the presence of an imidazo[1,2-a]pyrazine core with a carbaldehyde group attached at the third position. This structural arrangement provides a reactive site for various chemical transformations, enabling the compound to participate in a wide range of organic reactions. The compound's structure has been extensively studied using techniques such as X-ray crystallography, providing detailed insights into its conformation and reactivity (M. Adib et al., 2008).

Scientific Research Applications

  • Synthesis and Biological Applications : Imidazo[1,2-a]pyrazines are noted for their diverse biological activities and potential in drug development, with advancements in synthetic methods enhancing their applicability (Goel, Luxami, & Paul, 2015).

  • Therapeutic Potential : These compounds have shown uterine-relaxing, antibronchospastic, and cardiac-stimulating properties, suggesting potential therapeutic applications in various medical conditions (Sablayrolles et al., 1984).

  • Chemical Functionalization : Palladium-catalyzed one-pot selective functionalization of imidazo[1,2-a]pyrazines enables the design of biologically relevant compounds in this series (Gembus et al., 2012).

  • Diverse Substitution : A metal-free iodine-mediated approach allows for the efficient construction of diversely substituted imidazo[1,2-a]pyrazinone cores, enabling diverse functionalization (Mishra et al., 2013).

  • Inotropic and Vasodilatory Properties : Changes in nitrogen position of imidazo[1,2-a]pyrazines significantly affect their inotropic and vasodilatory properties, offering potential treatments for conditions like congestive heart failure (Spitzer et al., 1988).

  • Bronchodilatory and Cyclic Nucleotide Phosphodiesterase Inhibition : New imidazo[1,2-a]pyrazine derivatives show higher bronchodilatory and cyclic nucleotide phosphodiesterase inhibitory activities, suggesting potential in respiratory therapies (Vitse et al., 1999).

  • Antitumor Activity : Imidazo[1,2-a]pyrazine-coumarin hybrids exhibit promising in vitro antitumor activity, hinting at their potential in cancer treatment (Goel, Luxami, & Paul, 2015).

  • Luminescence : These compounds exhibit bioluminescence and chemiluminescence, offering potential applications in bioassays and biosensors (Teranishi, 2007).

  • Anti-inflammatory and Analgesic Activities : Imidazo[1,2-a]pyrazine derivatives have shown promising anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities, suggesting their use in pain and inflammation management (Abignente et al., 1981).

  • Potential Anticancer Agents : Studies on imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, related to imidazo[1,2-a]pyrazine, suggest potential as anticancer agents, though more research is needed to confirm their biological activity (Temple et al., 1987).

  • Cytotoxic Effects Against Cancer Cell Lines : Imidazo[1,2-a]pyrazine-based inhibitors show cytotoxic effects against cancer cell lines, indicating their potential in oncology (Myadaraboina et al., 2010).

Safety And Hazards

  • Storage Temperature : Room temperature (RT) .

Future Directions

For more detailed information, refer to the relevant research articles . 🌟

properties

IUPAC Name

imidazo[1,2-a]pyrazine-3-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5N3O/c11-5-6-3-9-7-4-8-1-2-10(6)7/h1-5H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FTYAMGYSJHEZQA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C(=CN=C2C=N1)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00545527
Record name Imidazo[1,2-a]pyrazine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00545527
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

147.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Imidazo[1,2-a]pyrazine-3-carbaldehyde

CAS RN

106012-58-2
Record name Imidazo[1,2-a]pyrazine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00545527
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name imidazo[1,2-a]pyrazine-3-carbaldehyde
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Imidazo[1,2-a]-pyrazine (0.30 g, 2.5 mmol) was dissolved in anhydrous DMF (10.0 mL) and added to a preformed solution of phosphorous oxychloride (0.26 mL, 2.8 mmol) in anhydrous DMF (10.0 mL). The solution was allowed to stir 72 h under nitrogen at RT. The solution was then poured into water (100 mL) and residual organics extracted with diethyl ether (3×30 mL). The remaining aqueous portion was concentrated to dryness under a nitrogen stream to yield the title compound (0.050 g). MS (ESI+) for m/z 148 (M+H)+.
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.26 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Imidazo[1,2-a]pyrazine-3-carbaldehyde
Reactant of Route 2
Reactant of Route 2
Imidazo[1,2-a]pyrazine-3-carbaldehyde
Reactant of Route 3
Imidazo[1,2-a]pyrazine-3-carbaldehyde
Reactant of Route 4
Reactant of Route 4
Imidazo[1,2-a]pyrazine-3-carbaldehyde
Reactant of Route 5
Reactant of Route 5
Imidazo[1,2-a]pyrazine-3-carbaldehyde
Reactant of Route 6
Imidazo[1,2-a]pyrazine-3-carbaldehyde

Citations

For This Compound
1
Citations
AV Borisov, AA Tolmachev, OA Zavada… - Chemistry of …, 2013 - Springer
Synthetic approaches to the construction of bicyclic systems containing the imidazole nucleus have been considered. Methods for obtaining derivatives of imidazo[1,2-a]pyrazine and …
Number of citations: 9 link.springer.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.